Cas no 1226444-56-9 (4-{6-[4-(4-methyl-1,2,3-thiadiazole-5-carbonyl)piperazin-1-yl]pyridazin-3-yl}morpholine)

• Product Name: 4-{6-[4-(4-methyl-1,2,3-thiadiazole-5-carbonyl)piperazin-1-yl]pyridazin-3-yl}morpholine
• CAS No: 1226444-56-9
• MF: C₁₆H₂₁N₇O₂S
• MW: 375.448640584946
• CID: 5472189
• Update Time: 2025-10-28

4-{6-[4-(4-methyl-1,2,3-thiadiazole-5-carbonyl)piperazin-1-yl]pyridazin-3-yl}morpholine Chemical and Physical Properties

Names and Identifiers

• (4-methylthiadiazol-5-yl)-[4-(6-morpholin-4-ylpyridazin-3-yl)piperazin-1-yl]methanone
• 4-{6-[4-(4-methyl-1,2,3-thiadiazole-5-carbonyl)piperazin-1-yl]pyridazin-3-yl}morpholine

• Inchi： 1S/C16H21N7O2S/c1-12-15(26-20-17-12)16(24)23-6-4-21(5-7-23)13-2-3-14(19-18-13)22-8-10-25-11-9-22/h2-3H,4-11H2,1H3
• InChI Key： KZGUYSNMEQMDGE-UHFFFAOYSA-N
• SMILES： C(C1SN=NC=1C)(N1CCN(C2=NN=C(N3CCOCC3)C=C2)CC1)=O

Additional information on 4-{6-[4-(4-methyl-1,2,3-thiadiazole-5-carbonyl)piperazin-1-yl]pyridazin-3-yl}morpholine

Professional Introduction to Compound with CAS No 1226444-56-9 and Product Name: 4-{6-[4-(4-methyl-1,2,3-thiadiazole-5-carbonyl)piperazin-1-yl]pyridazin-3-yl}morpholine

Compound with the CAS number 1226444-56-9 and the product name 4-{6-[4-(4-methyl-1,2,3-thiadiazole-5-carbonyl)piperazin-1-yl]pyridazin-3-yl}morpholine represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural features and promising biological activities. The intricate molecular architecture of this compound incorporates several key pharmacophoric elements that contribute to its potential therapeutic applications.

The core structure of this compound is characterized by a morpholine ring, which is a well-known heterocyclic moiety frequently employed in medicinal chemistry due to its ability to enhance solubility and bioavailability. The morpholine ring is connected to a pyridazine moiety at the 3-position, which introduces a nitrogen-rich environment that can interact favorably with biological targets. This pyridazine ring is further substituted at the 6-position with a complex piperazine derivative.

The piperazine moiety in this compound is particularly noteworthy, as it is linked to a 4-methyl-1,2,3-thiadiazole-5-carbonyl group. The thiadiazole ring system is a well-documented scaffold in drug discovery, known for its broad spectrum of biological activities including antimicrobial, anti-inflammatory, and anticancer properties. The presence of the carbonyl group in the thiadiazole enhances its reactivity and allows for further functionalization, making it a versatile building block for designing novel therapeutic agents.

Recent advancements in computational chemistry have enabled the rational design of such complex molecules by predicting their binding affinities and interactions with biological targets. The combination of the morpholine, pyridazine, and piperazine-thiadiazole moieties in this compound suggests potential interactions with enzymes and receptors involved in various disease pathways. For instance, the piperazine group may interact with serotonin receptors, while the thiadiazole moiety could engage with kinases or other protein targets.

In vitro studies have begun to elucidate the pharmacological profile of this compound. Initial experiments indicate that it exhibits notable activity against certain enzymatic targets, particularly those implicated in inflammatory responses. The morpholine ring contributes to improved solubility, which is critical for drug formulation and delivery. Additionally, the electron-rich nature of the thiadiazole group facilitates hydrogen bonding interactions with polar residues in protein active sites.

The synthesis of this compound involves multi-step organic transformations that highlight the expertise required in medicinal chemistry. Key synthetic steps include the formation of the morpholine-pyridazine linkage followed by the introduction of the piperazine-thiadiazole unit. Advanced synthetic methodologies such as transition-metal-catalyzed cross-coupling reactions have been employed to ensure high yields and purity. These synthetic strategies are essential for producing sufficient quantities of the compound for preclinical testing.

Preclinical studies are currently underway to evaluate the safety and efficacy of this compound in animal models. Preliminary data suggest that it demonstrates acceptable toxicity profiles at relevant doses and exhibits dose-dependent effects on target pathways. These findings are encouraging and warrant further investigation into its potential as a lead compound for developing new therapies.

The development of novel pharmaceuticals relies heavily on interdisciplinary collaboration between chemists, biologists, and pharmacologists. The case of 4-{6-[4-(4-methyl-1,2,3-thiadiazole-5-carbonyl)piperazin-1-yl]pyridazin-3-yl}morpholine exemplifies how structural innovation can lead to compounds with unique properties and therapeutic potential. As research progresses, additional derivatives may be synthesized to optimize potency and selectivity while minimizing side effects.

The integration of machine learning and artificial intelligence into drug discovery has accelerated the identification of promising candidates like this one. Predictive models can screen vast chemical libraries to identify structures likely to interact with specific biological targets based on their molecular descriptors. This approach has significantly reduced the time required to identify lead compounds for further development.

Future directions for research on this compound include exploring its mechanism of action in greater detail through structural biology techniques such as X-ray crystallography or cryo-electron microscopy. Understanding how it interacts with its biological targets at an atomic level will provide insights into its mode of action and guide modifications for improved efficacy.

In conclusion,1226444-56-9 and its corresponding product name represent a significant contribution to pharmaceutical chemistry. The unique combination of heterocyclic moieties—morpholine,pyridazine, piperazine,thiadiazole,—along with advanced synthetic methodologies positions this compound as a promising candidate for further therapeutic development. Continued research will be essential to fully realize its potential in addressing unmet medical needs.